5-chloro-N-(2,6-dimethylphenyl)-2-[(4-methylbenzyl)sulfanyl]pyrimidine-4-carboxamide

Specification

• Molecular Formula: C21H20ClN3OS
• Molecular Weight: 397.9 g/mol
• IUPAC Name: 5-chloro-N-(2,6-dimethylphenyl)-2-[(4-methylphenyl)methylsulfanyl]pyrimidine-4-carboxamide
• Standard InChI: InChI=1S/C21H20ClN3OS/c1-13-7-9-16(10-8-13)12-27-21-23-11-17(22)19(25-21)20(26)24-18-14(2)5-4-6-15(18)3/h4-11H,12H2,1-3H3,(H,24,26)
• Standard InChI Key: MMDDRVMXKAQLFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NC=C(C(=N2)C(=O)NC3=C(C=CC=C3C)C)Cl

Introduction

5-Chloro-N-(2,6-dimethylphenyl)-2-[(4-methylbenzyl)sulfanyl]pyrimidine-4-carboxamide is a synthetic organic compound belonging to the pyrimidine derivative class. Pyrimidines are six-membered heterocyclic compounds that play significant roles in medicinal chemistry, particularly in the development of pharmaceuticals. This compound's unique structure suggests potential therapeutic applications by targeting specific biological pathways.

Potential Applications and Biological Activity

Pyrimidine derivatives, including 5-chloro-N-(2,6-dimethylphenyl)-2-[(4-methylbenzyl)sulfanyl]pyrimidine-4-carboxamide, are known for their diverse biological activities. The presence of a chloro group and a sulfonyl moiety contributes to its potential pharmacological properties. While specific biological activities of this compound are not detailed in the available sources, pyrimidine derivatives often exhibit roles in drug development, particularly in targeting specific biological pathways.

Stability and Reactivity

The compound exhibits stability under ambient conditions but may react under strong acidic or basic environments. Its reactivity profile suggests potential uses in further synthetic applications or as a lead compound in drug development.